Cas no 78738-37-1 (2-ethylpiperidine)

• Product Name: 2-ethylpiperidine
• CAS No: 78738-37-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 984359
• Update Time: 2022-07-26

2-ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-ethylpiperidine

• Inchi： 1S/C7H15N/c1-2-7-5-3-4-6-8-7/h7-8H,2-6H2,1H3
• InChI Key： QBBKKFZGCDJDQK-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC

Computed Properties

• Exact Mass: 113.12
• Monoisotopic Mass: 113.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.8649
• Melting Point: -18℃
• Boiling Point: 131.98°C (estimate)
• Flash Point: 31℃
• Refractive Index: 1.4494
• PSA: 12.03000
• LogP: 1.86730